Cas no 1253654-77-1 (2-bromo-6-fluoro-5-methylpyridin-3-amine)

• Product Name: 2-bromo-6-fluoro-5-methylpyridin-3-amine
• CAS No: 1253654-77-1
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD18254094
• CID: 2129316
• PubChem ID: 57347274
• Update Time: 2025-06-11

2-bromo-6-fluoro-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluoro-5-methylpyridin-3-amine
• J-508452
• DTXSID10721416
• 3-Pyridinamine, 2-bromo-6-fluoro-5-methyl-
• 3-Amino-2-bromo-6-fluoro-5-methylpyridine
• MFCD18254094
• E77268
• 2-bromo-6-fluoro-5-methyl-pyridin-3-amine
• SY323158
• DB-364879
• BS-52683
• 1253654-77-1
• AKOS015994861

• MDL： MFCD18254094
• Inchi： 1S/C6H6BrFN2/c1-3-2-4(9)5(7)10-6(3)8/h2H,9H2,1H3
• InChI Key： OYFQCXQGEHJXSE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)C(=N1)F)N

Computed Properties

• Exact Mass: 203.96984g/mol
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-bromo-6-fluoro-5-methylpyridin-3-amine

Recent Advances in the Study of 2-bromo-6-fluoro-5-methylpyridin-3-amine (CAS: 1253654-77-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-6-fluoro-5-methylpyridin-3-amine (CAS: 1253654-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its potential in drug discovery and development.

Recent literature indicates that 2-bromo-6-fluoro-5-methylpyridin-3-amine serves as a crucial building block in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective inhibitors for the epidermal growth factor receptor (EGFR), a well-known target in oncology. The compound's unique halogen-substituted pyridine scaffold allows for efficient derivatization, enabling the exploration of diverse chemical space for improved drug candidates.

In addition to its role in kinase inhibitor development, 2-bromo-6-fluoro-5-methylpyridin-3-amine has been employed in the synthesis of potential antiviral agents. A recent preprint (BioRxiv, 2024) reported its incorporation into novel nucleoside analogs with promising activity against RNA viruses. The presence of both bromo and fluoro substituents on the pyridine ring enhances the compound's reactivity in cross-coupling reactions, facilitating the rapid assembly of complex molecular architectures.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access 2-bromo-6-fluoro-5-methylpyridin-3-amine and its derivatives. A notable advancement includes a one-pot, transition-metal-free amination protocol that significantly improves the yield and purity of the target compound (Organic Process Research & Development, 2023). This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The pharmacological properties of derivatives stemming from 2-bromo-6-fluoro-5-methylpyridin-3-amine have been extensively characterized in recent preclinical studies. Structure-activity relationship (SAR) analyses have revealed that modifications at the amine position can dramatically influence both potency and selectivity profiles. These findings, published in ACS Medicinal Chemistry Letters (2024), provide valuable insights for rational drug design and optimization efforts in this chemical series.

Looking forward, the unique structural features of 2-bromo-6-fluoro-5-methylpyridin-3-amine continue to inspire novel applications in chemical biology. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a versatile handle for bioconjugation strategies. The compound's potential in these emerging areas underscores its enduring relevance in medicinal chemistry and drug discovery.